Cas no 852666-71-8 (N-(1-cyanocyclopentyl)-2-[4-(2-methoxyphenyl)piperazin-1-yl]acetamide)

• Product Name: N-(1-cyanocyclopentyl)-2-[4-(2-methoxyphenyl)piperazin-1-yl]acetamide
• CAS No: 852666-71-8
• MF: C₁₉H₂₆N₄O₂
• MW: 342.435344219208
• CID: 5680280
• PubChem ID: 4782458
• Update Time: 2025-10-18

N-(1-cyanocyclopentyl)-2-[4-(2-methoxyphenyl)piperazin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS034383513
• 852666-71-8
• EN300-26685660
• N-(1-cyanocyclopentyl)-2-[4-(2-methoxyphenyl)piperazin-1-yl]acetamide
• starbld0008089
• SR-01000067115
• Z46164492
• N-(1-Cyanocyclopentyl)-2-(4-(2-methoxyphenyl)piperazin-1-yl)acetamide
• SR-01000067115-1

• Inchi： 1S/C19H26N4O2/c1-25-17-7-3-2-6-16(17)23-12-10-22(11-13-23)14-18(24)21-19(15-20)8-4-5-9-19/h2-3,6-7H,4-5,8-14H2,1H3,(H,21,24)
• InChI Key： JKFWNPCPXJPBGN-UHFFFAOYSA-N
• SMILES： O=C(CN1CCN(C2C=CC=CC=2OC)CC1)NC1(C#N)CCCC1

Computed Properties

• Exact Mass: 342.20557608g/mol
• Monoisotopic Mass: 342.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68.6Ų

Additional information on N-(1-cyanocyclopentyl)-2-[4-(2-methoxyphenyl)piperazin-1-yl]acetamide

N-(1-cyanocyclopentyl)-2-[4-(2-methoxyphenyl)piperazin-1-yl]acetamide (CAS No. 852666-71-8): A Comprehensive Overview

N-(1-cyanocyclopentyl)-2-[4-(2-methoxyphenyl)piperazin-1-yl]acetamide, with the CAS number 852666-71-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a cyanocyclopentyl moiety and a piperazine ring substituted with a 2-methoxyphenyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The cyanocyclopentyl group is known for its ability to enhance the lipophilicity and metabolic stability of molecules, making it a valuable scaffold in drug design. The piperazine ring, on the other hand, is a versatile pharmacophore that can modulate the activity of various receptors and enzymes. The combination of these structural elements in N-(1-cyanocyclopentyl)-2-[4-(2-methoxyphenyl)piperazin-1-yl]acetamide provides a unique profile that has been explored in several research studies.

Recent studies have investigated the potential of N-(1-cyanocyclopentyl)-2-[4-(2-methoxyphenyl)piperazin-1-yl]acetamide as a modulator of serotonin receptors. Serotonin receptors play a crucial role in various physiological processes, including mood regulation, sleep, and appetite. Research has shown that this compound exhibits selective binding to serotonin receptors, particularly the 5-HT_1A subtype. This selective binding activity suggests potential applications in the treatment of mood disorders such as depression and anxiety.

In addition to its serotonin receptor modulation properties, N-(1-cyanocyclopentyl)-2-[4-(2-methoxyphenyl)piperazin-1-yl]acetamide has been studied for its potential as an analgesic agent. Pain management remains a significant challenge in clinical practice, and novel compounds with improved efficacy and reduced side effects are highly sought after. Preclinical studies have demonstrated that this compound exhibits potent analgesic effects in animal models of pain, suggesting its potential as a new therapeutic option for pain management.

The pharmacokinetic properties of N-(1-cyanocyclopentyl)-2-[4-(2-methoxyphenyl)piperazin-1-yl]acetamide have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and low plasma protein binding make it an attractive candidate for oral administration. Furthermore, its metabolic stability contributes to its prolonged half-life, which may enhance its therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(1-cyanocyclopentyl)-2-[4-(2-methoxyphenyl)piperazin-1-yl]acetamide in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are promising and warrant further investigation in larger clinical trials.

In conclusion, N-(1-cyanocyclopentyl)-2-[4-(2-methoxyphenyl)piperazin-1-yl]acetamide (CAS No. 852666-71-8) is a promising compound with potential applications in the treatment of mood disorders and pain management. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will provide more insights into its full therapeutic potential and safety profile.